Cas no 1308910-96-4 (5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1308910-96-4
• MF: C₇H₁₂N₄S
• MW: 184.261979103088
• CID: 5168477
• PubChem ID: 50988725
• Update Time: 2025-05-20

5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 5-(2-aminoethyl)-4-cyclopropyl-2,4-dihydro-
• 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C7H12N4S/c8-4-3-6-9-10-7(12)11(6)5-1-2-5/h5H,1-4,8H2,(H,10,12)
• InChI Key： ZHPZGCDJYDDXNU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCN)N1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: -0.5
• Topological Polar Surface Area: 85.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 1308910-96-4)

5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. Its molecular structure incorporates a triazole ring, a cyclopropyl group, and an aminoethyl side chain, which collectively contribute to its unique chemical properties and biological activities. This compound has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The triazole moiety is a well-studied scaffold in medicinal chemistry, known for its stability and ability to form hydrogen bonds, making it an excellent candidate for drug design. The presence of the cyclopropyl group enhances the lipophilicity of the molecule, improving its membrane permeability and bioavailability. Additionally, the aminoethyl side chain provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological properties.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, making it more accessible for research applications. These improvements include catalytic processes that minimize byproducts and enhance yield, thereby reducing the cost and environmental impact of production.

In the realm of pharmaceutical research, this compound has been explored for its potential antimicrobial and anti-inflammatory properties. The triazole ring is known to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Furthermore, studies suggest that derivatives of this compound may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways.

One particularly intriguing application of 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol is in the development of novel antiviral agents. The structural features of this molecule allow it to mimic natural substrates or inhibit key enzymes involved in viral replication. For instance, modifications to the aminoethyl side chain can enhance binding affinity to viral proteases or integrases, providing a basis for designing potent inhibitors.

The cyclopropyl group in this compound also plays a crucial role in its biological activity. This rigid moiety can stabilize transition states during enzymatic reactions, making it an attractive feature for drug design. Additionally, computational studies have shown that the cyclopropyl group can interact favorably with specific residues in target proteins, improving binding affinity and efficacy.

Another area of interest is the use of 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol as a precursor for more complex heterocyclic systems. By further functionalizing the triazole ring or introducing additional substituents into the molecule, researchers can generate libraries of compounds with diverse biological activities. These libraries are valuable tools for high-throughput screening (HTS) and virtual screening (VS), enabling rapid identification of lead compounds for drug development.

The synthesis of this compound also highlights advancements in green chemistry principles. Recent methods employ solvent-free reactions or use biodegradable solvents to minimize environmental impact. Additionally, catalytic hydrogenation techniques have been optimized to reduce energy consumption and waste generation.

From a biochemical perspective, 5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol has been studied for its interactions with metal ions. The thiol group can coordinate with transition metals such as copper and zinc, which are essential cofactors for numerous enzymes involved in cellular processes. This interaction may be exploited to develop metal-based therapeutics or to modulate enzyme activity in diseases associated with metal dysregulation.

The compound's potential as an antioxidant has also been explored. The thiol group is known to participate in redox reactions, helping to neutralize reactive oxygen species (ROS) that can cause cellular damage. This property makes it a candidate for developing treatments against oxidative stress-related disorders such as neurodegenerative diseases and aging-related conditions.

In conclusion,5-(2-aminoethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 1308910-96-4) is a versatile compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents with antimicrobial、anti-inflammatory、antiviral、and antioxidant properties。Advances in synthetic chemistry and green chemistry principles continue to enhance its accessibility and sustainability，making it an invaluable tool for researchers exploring new frontiers in drug discovery。